Cas no 10300-69-3 (2-Chloroacetamidine Hydrochloride)

• Product Name: 2-Chloroacetamidine Hydrochloride
• CAS No: 10300-69-3
• MF: C₂H₆Cl₂N₂
• MW: 128.988438129425
• MDL: MFCD00053013
• CID: 86377
• PubChem ID: 2776957
• Update Time: 2025-05-26

2-Chloroacetamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloroacetamidine monohydrochloride
• 2-Chloroacetamidine hydrochloride
• 2-Chloroacetimidamide hydrochloride
• 2-CHLOROETHANIMIDAMIDE HYDROCHLORIDE
• CHLOROACETAMIDINE HYDROCHLORIDE
• 2-Chlor-acetamidin,Hydrochlorid
• 2-Chloracetamidine hydrochloride
• 2-chloroacetamidine
• 2-CHLORORACETAMIDINE HYDROCHLORIDE
• BUTTPARK 44 3-88
• CHLORACETAMIDINE HYDROCHLORIDE
• ChloroacetamidineHCl
• EthaniMidaMide,2-chloro-,Monohydrochloride
• BUTTPARK 44\03-88
• ChloroacetaMidine hydrochloride 97%
• 2-Chloroacetamidine HCl
• 2-chloroacetamidinehydrochloride
• Ethanimidamide, 2-chloro-, monohydrochloride
• Chloroacetamidine HCl
• C2H6Cl2N2
• 2-chloroethanamidine, chl
• SY032807
• NSC-62189
• monochloroacetamidine hydrochloride
• 2-chloroacetamidine hydrochloride;2-Chloroacetimidamide hydrochloride
• CS-10208
• Z204878288
• BCP32387
• NS00054357
• J-000855
• Chloroacetamidine hydrochloride, 97%
• EN300-25469
• 2-Chloroacetimidamidehydrochloride
• CHEMBL2323294
• NSC 62189
• alpha-chloroacetamidine hydrochloride
• 10300-69-3
• A1840
• J-509021
• F11896
• F8887-7255
• AB02229
• EINECS 233-675-7
• DTXSID50145612
• GUPOZVHRTJYZCX-UHFFFAOYSA-N
• MFCD00053013
• AI3-51325
• CS-W000829
• NSC62189
• 2-chloroethanimidamide;hydrochloride
• SCHEMBL354889
• AKOS008078984
• FT-0623620
• (1-amino-2-chloroethylidene)azanium;chloride
• 2-Chloro-1-iminoethan-1-aminium Chloride; 2-Chloroacetamidine Hydrochloride;
• DTXCID0068103
• DB-040405
• 2-Chloroacetamidine Hydrochloride

• MDL： MFCD00053013
• Inchi： 1S/C2H5ClN2.ClH/c3-1-2(4)5;/h1H2,(H3,4,5);1H
• InChI Key： GUPOZVHRTJYZCX-UHFFFAOYSA-N
• SMILES： ClCC(=N)N.Cl
• BRN： 3678354

Computed Properties

• Exact Mass: 127.99100
• Monoisotopic Mass: 127.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 49.9

Experimental Properties

• Color/Form: solid
• Melting Point: 98-103 °C (lit.)
• Boiling Point: 146.4°C at 760 mmHg
• Flash Point: 42.4°C
• Water Partition Coefficient: Insoluble in water.
• PSA: 49.87000
• LogP: 1.76320
• Sensitiveness: Moisture Sensitive

2-Chloroacetamidine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN3261
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2-Chloroacetamidine Hydrochloride

Introduction to 2-Chloroacetamidine Hydrochloride (CAS No. 10300-69-3)

2-Chloroacetamidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 10300-69-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in synthetic chemistry and as a precursor in the development of various bioactive molecules.

The molecular structure of 2-Chloroacetamidine Hydrochloride consists of a chloro-substituted acetamidine moiety, which imparts unique reactivity and functional properties. This makes it a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules such as heterocyclic compounds and pharmacophores. The presence of both chloro and amine functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes.

In recent years, 2-Chloroacetamidine Hydrochloride has been explored in the context of medicinal chemistry for its potential role in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activities involved in disease pathways.

One notable area of research involves the use of 2-Chloroacetamidine Hydrochloride in the development of small-molecule inhibitors. These inhibitors target specific biological pathways by binding to key enzymes or receptors. The chloroacetamidine core has been found to be particularly effective in designing molecules that can selectively interact with biological targets, thereby minimizing off-target effects. This has opened up new avenues for the treatment of various diseases, including neurodegenerative disorders and chronic inflammatory conditions.

The synthesis of 2-Chloroacetamidine Hydrochloride typically involves the reaction of chloroacetonitrile with ammonia or ammonium hydroxide, followed by hydrolysis and salt formation. This synthetic route is well-documented and optimized for high yields and purity, making it a preferred choice for industrial-scale production. The compound's stability under standard storage conditions further enhances its practicality as a laboratory reagent and an industrial intermediate.

From a biochemical perspective, 2-Chloroacetamidine Hydrochloride has been studied for its interactions with cellular components. Its ability to cross cell membranes and participate in intracellular signaling pathways has made it a subject of interest in drug delivery systems. Researchers are exploring ways to enhance the bioavailability and targeted delivery of therapeutic agents derived from this compound, which could lead to more effective treatments with reduced side effects.

The role of 2-Chloroacetamidine Hydrochloride in academic research is also noteworthy. It serves as a fundamental building block in organic synthesis courses and advanced research projects. Its versatility allows students and researchers to explore various chemical reactions and mechanisms, fostering a deeper understanding of medicinal chemistry principles.

Looking ahead, the future applications of 2-Chloroacetamidine Hydrochloride are promising. With advancements in computational chemistry and high-throughput screening techniques, researchers can more efficiently identify novel derivatives with enhanced pharmacological properties. This compound continues to be a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, 2-Chloroacetamidine Hydrochloride (CAS No. 10300-69-3) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research progresses, we can expect even more innovative applications of this compound to emerge, further solidifying its importance in the chemical sciences.